![molecular formula C7H8N2O B1598143 3-Methylisonicotinamide CAS No. 251101-36-7](/img/structure/B1598143.png)
3-Methylisonicotinamide
Overview
Description
3-Methylisonicotinamide (3-MI) is a derivative of nicotinic acid (NA) and is a promising compound for the development of new drugs and other biotechnological applications. 3-MI is a small molecule that can be easily synthesized and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Metabolic Regulation and Disease Therapy
3-Methylisonicotinamide, a product of Nicotinamide N-methyltransferase (Nnmt) activity, plays a significant role in metabolic regulation. Nnmt, which methylates nicotinamide (a form of vitamin B3), has emerged as a key metabolic regulator in various tissues, including the liver and adipocytes. The enzyme's expression correlates with metabolic parameters in mice and humans, influencing glucose and cholesterol metabolism. Importantly, the metabolic effects of Nnmt are mediated by its product, suggesting a potential pathway for metabolic disease therapy (Hong et al., 2015).
Involvement in Multiple Metabolic Pathways
Beyond its role in clearing excess vitamin B3, Nicotinamide N-methyltransferase (NNMT) impacts multiple metabolic pathways in different tissues and even cancer cells. Its functions extend to consuming methyl donors and generating active metabolites, indicating its broad influence in physiology and disease. This expansion of NNMT's role highlights potential avenues for therapeutic intervention in various conditions (Pissios, 2017).
Role in Adipose Tissue and Homocysteine Secretion
NNMT is also highly active in adipocytes and adipose tissue, contributing significantly to homocysteine secretion. Its activity increases in differentiation-dependent manners in certain cells, and its inhibition can affect homocysteine release. These findings suggest a link between adipose tissue NNMT and elevated plasma homocysteine levels in specific treatments, highlighting its relevance in metabolic processes and potential therapeutic targets (Riederer et al., 2009).
Influence on Stem Cell Survival and Differentiation
In the realm of stem cell research, nicotinamide, closely related to this compound, has been observed to promote cell survival and differentiation in human pluripotent stem cells. It functions as a kinase inhibitor, affecting pathways crucial for pluripotency and differentiation in stem cell applications. This finding provides valuable insights for developing nicotinamide-related therapies and stem cell applications (Meng et al., 2018).
Sustainable Design for Plant Protection
A study exploring sustainable synthesis of organic salts using naturally occurring nicotinamide (vitamin B3) for application as environmentally friendly agrochemicals has been conducted. The resulting salts, including those related to N-alkylnicotinamide, demonstrated superior herbicidal activity and low environmental risk, suggesting a potential agricultural application of compounds related to this compound (Stachowiak et al., 2022).
Mechanism of Action
Target of Action
3-Methylisonicotinamide is a derivative of nicotinamide, which is a form of vitamin B3 It’s known that nicotinamide, the parent compound, plays a significant role as a component of the coenzyme nad .
Mode of Action
It’s known that nicotinamide, the parent compound, is involved in the prevention and/or cure of blacktongue and pellagra . It’s also known that a significant number of protein interactions are frequently formed between globular domains and short linear peptide motifs (DMI) .
Biochemical Pathways
It’s known that all components of vitamin b3, including nicotinamide, are precursors to the nicotinamide-derived redox cofactor, nicotinamide adenine dinucleotide (nad), its reduced form nadh, its phosphate parent nadp, and the reduced form nadph . These are collectively referred to as NAD(P)(H) and are involved in major metabolic pathways, such as central carbon metabolism, including glycolysis, the tricarboxylic acid (TCA) cycle, and the pentose phosphate pathway .
Pharmacokinetics
It’s known that these properties play a crucial role in drug discovery and chemical safety assessment .
Result of Action
It’s known that environmental factors can alter the hyper/hypomethylation of human cancer suppressor gene promoters, proto-oncogene promoters, and the whole genome, causing low/high expression or gene mutation of related genes, thereby exerting oncogenic or anticancer effects .
Action Environment
Environmental factors can affect cellular epigenetics and, hence, human health . Epigenetic marks alter the spatial conformation of chromatin to regulate gene expression. Environmental factors with epigenetic effects include behaviors, nutrition, and chemicals and industrial pollutants . Therefore, these factors could potentially influence the action, efficacy, and stability of this compound.
Biochemical Analysis
Cellular Effects
It is known that high-level NAM alters cellular methyl metabolism and affects methylation of DNA and proteins, leading to changes in cellular transcriptome and proteome
Molecular Mechanism
It is known that NAM by itself inhibits poly (ADP-ribose) polymerases (PARPs), which protect genome integrity
properties
IUPAC Name |
3-methylpyridine-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-5-4-9-3-2-6(5)7(8)10/h2-4H,1H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMDMUIQZTHZWGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40376256 | |
Record name | 3-methylpyridine-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40376256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
251101-36-7 | |
Record name | 3-methylpyridine-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40376256 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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